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Compound of Interest

Compound Name: 4-Chloro-2-fluoronicotinaldehyde

Cat. No.: B1396498 Get Quote

An In-depth Technical Guide on the Safety, Handling, and MSDS for 4-Chloro-2-
fluoronicotinaldehyde

Introduction to 4-Chloro-2-fluoronicotinaldehyde
4-Chloro-2-fluoronicotinaldehyde, with the CAS number 154036-62-1, is a substituted

pyridine derivative.[1][2] Its molecular formula is C6H3ClFNO, and it has a molecular weight of

159.55 g/mol .[1][2] This compound is a solid, often appearing brown in color.[3] It serves as a

key intermediate in the synthesis of various pharmaceutical and agrochemical compounds.

While specific applications are diverse, its utility often lies in its reactive aldehyde group and the

specific substitution pattern on the pyridine ring, which allows for further chemical

modifications. Due to its chemical nature and potential reactivity, a thorough understanding of

its safety and handling requirements is paramount for researchers and professionals in drug

development and chemical synthesis.

This guide provides a comprehensive overview of the critical safety information, proper

handling procedures, and a detailed breakdown of the Material Safety Data Sheet (MSDS) for

4-Chloro-2-fluoronicotinaldehyde. The information presented herein is intended to equip

laboratory personnel with the knowledge necessary to mitigate risks and ensure a safe working

environment.

Section 1: Hazard Identification and Classification
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Understanding the hazards associated with a chemical is the first step in safe handling. 4-
Chloro-2-fluoronicotinaldehyde is classified as a hazardous substance with multiple routes of

potential exposure and adverse effects.

GHS Hazard Statements
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. For 4-Chloro-2-fluoronicotinaldehyde,

the following hazard statements are of primary concern:

H302: Harmful if swallowed.

H310: Fatal in contact with skin.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements
In conjunction with the hazard statements, the following precautionary statements outline the

necessary measures to prevent or minimize adverse effects:

P261: Avoid breathing dust.

P262: Do not get in eyes, on skin, or on clothing.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P272: Contaminated work clothing must not be allowed out of the workplace.

P273: Avoid release to the environment.
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P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

The severity of the hazards, particularly the "Fatal in contact with skin" classification,

underscores the critical importance of stringent adherence to safety protocols.

Section 2: Personal Protective Equipment (PPE) and
Exposure Control
Given the significant hazards of 4-Chloro-2-fluoronicotinaldehyde, the use of appropriate

Personal Protective Equipment (PPE) is mandatory to prevent exposure. The selection of PPE

should be based on a thorough risk assessment of the specific laboratory procedures being

performed.

PPE Selection Workflow

Risk Assessment

PPE Selection

Identify Task:
Weighing, transfer, reaction setup

Assess Potential Exposure:
Inhalation, Dermal, Eye Contact

determines

Gloves:
Chemical-impermeable (e.g., Nitrile, Neoprene)mitigates dermal

Protective Clothing:
Fire/flame resistant and impervious clothing

mitigates dermal

Eye/Face Protection:
Tightly fitting safety goggles with side-shields

mitigates eye

Respiratory Protection:
Full-face respirator if exposure limits are exceeded

mitigates inhalation

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Chloro-2-fluoronicotinaldehyde.
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Detailed PPE Specifications
PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1] A face shield

may be required for splash

hazards.

Prevents contact with the eyes,

which can cause serious

damage.

Skin Protection

Wear fire/flame resistant and

impervious clothing.[1] Handle

with chemical-impermeable

gloves (e.g., nitrile, neoprene)

that have been inspected prior

to use.[1]

Protects against dermal

contact, which can be fatal.

Impervious clothing prevents

penetration of the chemical.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge.[1] Work

should be conducted in a well-

ventilated area, preferably a

chemical fume hood.[4]

Minimizes the risk of inhaling

the compound, which can be

harmful.

Expert Insight: The choice of glove material is critical. While nitrile gloves are commonly used,

it is essential to consult the glove manufacturer's compatibility charts for specific breakthrough

times for halogenated aromatic compounds. Double-gloving is a recommended practice when

handling highly toxic substances like this.

Section 3: Safe Handling and Storage Protocols
Proper handling and storage are fundamental to preventing accidents and maintaining the

integrity of the compound.

Handling Procedures
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Work Area: All manipulations of 4-Chloro-2-fluoronicotinaldehyde should be performed in

a well-ventilated area, such as a certified chemical fume hood, to minimize inhalation

exposure.[4]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[4] Do not breathe dust or vapors.[1]

Ignition Sources: Keep the compound away from heat, sparks, and open flames. Use non-

sparking tools and take precautionary measures against static discharge.[5]

Hygiene: Do not eat, drink, or smoke in the work area. Wash hands and any exposed skin

thoroughly after handling. Contaminated work clothing should not be allowed out of the

workplace and must be decontaminated or disposed of properly.

Storage Conditions
Container: Store in a tightly closed container in a dry and cool place.[4]

Inert Atmosphere: For long-term storage and to maintain purity, it is recommended to store

under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[3]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5]

Section 4: First-Aid and Emergency Procedures
In the event of exposure or an accident, immediate and appropriate action is crucial. All

laboratory personnel should be familiar with these procedures and the location of safety

equipment.

Emergency Response Workflow
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Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation:
Move to fresh air. Give oxygen if needed.

Skin Contact:
Immediately remove contaminated clothing.

Wash with soap and plenty of water.

Eye Contact:
Rinse with pure water for at least 15 minutes.

Ingestion:
Rinse mouth with water. Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first-aid procedures for 4-Chloro-2-fluoronicotinaldehyde exposure.

Detailed First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, provide artificial respiration. Seek immediate medical attention.[1] Do not use

mouth-to-mouth resuscitation.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water.[1] Call a physician immediately.

Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids open.[1] Seek

immediate medical attention from an ophthalmologist.

Ingestion: Rinse mouth with water.[1] Do not induce vomiting.[1] Never give anything by

mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures
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In the event of a spill, the primary objectives are to contain the spill, prevent its spread, and

protect personnel.

Evacuate: Evacuate non-essential personnel from the area and ensure adequate ventilation.

[1]

Isolate: Remove all sources of ignition.[1]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[1]

Clean-up: Collect the spilled material using spark-proof tools and place it in a suitable,

closed container for disposal.[1] Adsorbent materials may be used.

Decontaminate: Clean the spill area thoroughly.

Section 5: Fire-Fighting and Disposal
Considerations
Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: The thermal decomposition of 4-Chloro-2-fluoronicotinaldehyde can

lead to the release of irritating and toxic gases and vapors, including carbon monoxide,

carbon dioxide, nitrogen oxides, hydrogen fluoride, and hydrogen chloride gas.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Disposal Considerations
Waste disposal must be conducted in accordance with all applicable federal, state, and local

regulations.

Waste Classification: This material may be classified as a hazardous waste.
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Disposal Method: Dispose of the contents and container to an approved waste disposal

plant. Do not allow the product to be released into the environment.[1]

Section 6: Physical and Chemical Properties
A summary of the known physical and chemical properties of 4-Chloro-2-
fluoronicotinaldehyde is provided below.

Property Value

Molecular Formula C6H3ClFNO

Molecular Weight 159.55 g/mol [2]

Appearance Brown solid[3]

Storage Temperature 2-8°C under inert gas[3]

pKa -0.51 ± 0.10 (Predicted)[3]

Note: Many physical properties such as melting point, boiling point, and solubility are not

readily available in the searched literature, which is common for specialized research

chemicals. Experimental determination under controlled conditions is advised.

Section 7: Toxicological and Ecological Information
Toxicological Information
The toxicological properties of 4-Chloro-2-fluoronicotinaldehyde have not been fully

investigated.[5] However, the available GHS classifications indicate significant acute toxicity.

Acute Toxicity: Harmful if swallowed and fatal in contact with skin.

Skin Corrosion/Irritation: Causes skin irritation and may cause an allergic skin reaction.

Serious Eye Damage/Irritation: Causes serious eye damage.

Ecological Information
Ecotoxicity: This compound is classified as very toxic to aquatic life with long-lasting effects.
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Environmental Fate: Discharge into the environment must be avoided.[1] Information on

persistence, degradability, and bioaccumulation is not readily available.

Conclusion
4-Chloro-2-fluoronicotinaldehyde is a valuable research chemical that presents significant

health and environmental hazards. A comprehensive understanding of its properties and strict

adherence to the safety protocols outlined in this guide are essential for its safe use in a

laboratory setting. Researchers and drug development professionals must prioritize safety

through the consistent use of appropriate personal protective equipment, proper handling and

storage techniques, and a thorough knowledge of emergency procedures. By integrating these

practices into all workflows, the risks associated with this compound can be effectively

managed, ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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